(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(tert-butoxymethyl)propanoic acid

• IUPAC Name: 2-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-[(2-methylpropan-2-yl)oxy]propanoic acid
• InChI: InChI=1S/C23H27NO5/c1-23(2,3)29-13-15(21(25)26)12-24-22(27)28-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,12-14H2,1-3H3,(H,24,27)(H,25,26)
• InChI Key: PGPAKWBBCOPCSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OCC(CNC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13)C(=O)O
• Molecular Formula: C23H27NO5
• Molecular Weight: 397.5 g/mol

Description

The compound "(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(tert-butoxymethyl)propanoic acid" is a chiral, Fmoc (9-fluorenylmethyloxycarbonyl)-protected amino acid derivative. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) for temporary amine protection due to its orthogonality and ease of removal under mild basic conditions . The tert-butoxymethyl substituent at the β-position introduces steric bulk and enhances solubility in organic solvents, making it advantageous for synthetic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(tert-butoxymethyl)propanoic acid typically involves the following steps:

Fmoc Protection: The amino group of the starting material is protected using the Fmoc group. This is achieved by reacting the amino compound with Fmoc-Cl in the presence of a base such as sodium carbonate.

tert-Butyl Protection: The hydroxyl group is protected using tert-butyl dimethylsilyl chloride (TBDMS-Cl) in the presence of imidazole.

Coupling Reaction: The protected amino acid is then coupled with the desired carboxylic acid using a coupling reagent like dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity. Automated peptide synthesizers are often used to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the fluorenyl group.

Reduction: Reduction reactions can target the carbonyl groups present in the compound.

Substitution: The Fmoc group can be removed under basic conditions, allowing for substitution reactions at the amino group.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Piperidine in dimethylformamide (DMF) for Fmoc deprotection.

Major Products

Oxidation: Fluorenone derivatives.

Reduction: Alcohol derivatives.

Substitution: Free amino acids or peptides.

Scientific Research Applications

Chemistry

In chemistry, ®-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(tert-butoxymethyl)propanoic acid is widely used in peptide synthesis. The Fmoc group protects the amino group during chain elongation, preventing unwanted side reactions.

Biology

In biological research, this compound is used to synthesize peptides and proteins for studying enzyme-substrate interactions, protein-protein interactions, and receptor-ligand binding.

Medicine

In medicine, peptides synthesized using this compound are used in drug development, particularly in the design of peptide-based therapeutics and vaccines.

Industry

Industrially, this compound is used in the large-scale synthesis of peptides for pharmaceuticals, cosmetics, and food additives.

Mechanism of Action

The mechanism of action of ®-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(tert-butoxymethyl)propanoic acid involves the protection of amino groups during chemical reactions. The Fmoc group is stable under acidic conditions but can be removed under basic conditions, allowing for selective deprotection and subsequent reactions.

Molecular Targets and Pathways

The primary molecular target is the amino group of amino acids or peptides. The Fmoc group protects this functional group, preventing it from participating in unwanted reactions during peptide synthesis.

Comparison with Similar Compounds

Steric and Solubility Effects

• Fluorinated aromatic side chains (e.g., 3,5-difluorophenyl in ) increase lipophilicity and metabolic stability, making them suitable for drug discovery.

Reactivity and Stability

• Thiol-containing analogs (e.g., 3-mercapto and tert-butyldisulfanyl derivatives) are prone to oxidation, necessitating inert storage conditions (-20°C, dry) . In contrast, tert-butoxymethyl and tert-butylphenyl groups (e.g., ) improve stability under standard synthetic conditions.

Research Findings

• NMR Characterization: Analogs such as (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(((S)-3-(allyloxy)...propanoic acid () were confirmed via ¹H/¹³C NMR in DMSO-d₆, demonstrating typical Fmoc proton signals at δ 7.3–7.8 ppm .
• Synthetic Utility: describes Fmoc-protected amino acids as intermediates in gadolinium-based MRI contrast agents, highlighting their role in biomedical imaging .

Biological Activity

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(tert-butoxymethyl)propanoic acid is a compound that incorporates a fluorenyl group, which has been associated with various biological activities. This article aims to explore the biological activity of this compound through a review of existing literature, highlighting its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes:

• Fluorenyl Group : Known for its role in enhancing the biological activity of derivatives.
• Methoxycarbonyl and Tert-butoxymethyl Groups : These groups contribute to the stability and solubility of the compound.

The biological activity of (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(tert-butoxymethyl)propanoic acid is likely influenced by its structural components, particularly the fluorenyl moiety. The fluorenyl group has been shown to interact with various biological targets, potentially modulating enzyme activities and influencing cellular pathways.

Key Mechanisms:

• Enzyme Inhibition : Similar compounds have demonstrated the ability to inhibit key enzymes involved in metabolic pathways, such as fatty acid biosynthesis in Mycobacterium tuberculosis .
• Antimicrobial Activity : Fluorenone derivatives exhibit antimicrobial properties, suggesting that this compound may also possess similar effects against various bacterial strains .
• Antiproliferative Effects : Research indicates that fluorenone derivatives can act as topoisomerase inhibitors, affecting cancer cell proliferation .

Biological Activity Overview

Activity Type	Description	References
Antimicrobial	Exhibits potential against Gram-positive and Gram-negative bacteria
Antiproliferative	Inhibits cancer cell growth through topoisomerase inhibition
Enzyme Inhibition	Inhibits enzymes involved in fatty acid biosynthesis

1. Antimicrobial Efficacy

A study assessed the antimicrobial activity of fluorenone derivatives against Staphylococcus aureus and Escherichia coli. The results indicated that certain modifications to the fluorenone structure enhanced antimicrobial efficacy, suggesting that similar modifications to (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(tert-butoxymethyl)propanoic acid could yield potent antimicrobial agents .

2. Antiproliferative Activity

Research on a series of fluorenone derivatives revealed significant antiproliferative effects against various cancer cell lines. The introduction of specific side chains was found to improve activity, indicating that structural optimization could enhance the therapeutic potential of (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(tert-butoxymethyl)propanoic acid .